Cas no 920512-29-4 (Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-)

Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]- structure
920512-29-4 structure
Product Name:Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-
CAS No:920512-29-4
MF:C13H16N4O3
MW:276.291142463684
CID:756379
PubChem ID:69342047
Update Time:2025-04-19

Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-
    • 2-amino-5-[[(4,6-dimethoxypyrimidin-2-yl)amino]methyl]phenol
    • SCHEMBL5175540
    • 2-Amino-5-{[(4,6-dimethoxypyrimidin-2-yl)amino]methyl}phenol
    • DTXSID00740313
    • 920512-29-4
    • Inchi: 1S/C13H16N4O3/c1-19-11-6-12(20-2)17-13(16-11)15-7-8-3-4-9(14)10(18)5-8/h3-6,18H,7,14H2,1-2H3,(H,15,16,17)
    • InChI Key: SKIQXAQSCYNTGJ-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CNC1N=C(C=C(N=1)OC)OC)N

Computed Properties

  • Exact Mass: 276.12224039g/mol
  • Monoisotopic Mass: 276.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 103Ų
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